
Personal protective equipment for handling
Methyl 2-fluoro-3-oxopentanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-fluoro-3-oxopentanoate

Cat. No.: B069860 Get Quote

Essential Safety and Handling Guide for Methyl 2-
fluoro-3-oxopentanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

Methyl 2-fluoro-3-oxopentanoate in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and proper environmental management. This compound is

classified as a flammable liquid and, as a halogenated organic substance, requires specific

handling and disposal considerations.

Hazard Identification and Safety Data
Methyl 2-fluoro-3-oxopentanoate is a flammable liquid and vapor.[1][2][3] Due to its

halogenated nature, it is prudent to handle it with the same precautions as other potentially

hazardous halogenated organic compounds, which can pose health risks upon ingestion, skin

absorption, or inhalation.[4]
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Property Data Citation

GHS Hazard Statement
H226: Flammable liquid and

vapor
[1][2][3]

Molecular Formula C6H9FO3 [3]

Molecular Weight 148.13 g/mol [3]

Synonyms

2-Fluoro-3-oxopentanoic Acid

Methyl Ester, Methyl 2-Fluoro-

3-oxovalerate, 2-Fluoro-3-

oxovaleric Acid Methyl Ester

[1][5][6]

Operational Plan: Safe Handling Procedures
A systematic approach is essential when working with Methyl 2-fluoro-3-oxopentanoate to

minimize exposure and mitigate risks.

Engineering Controls
Ventilation: All handling of Methyl 2-fluoro-3-oxopentanoate must be conducted within a

properly functioning certified laboratory chemical fume hood.[4]

Ignition Sources: Keep the work area free of heat, sparks, open flames, and other ignition

sources.[1] Use explosion-proof electrical and lighting equipment.[6]

Eyewash and Safety Shower: Ensure that an eyewash station and an emergency shower are

readily accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 2-fluoro-3-oxopentanoate:

Eye and Face Protection: Chemical splash goggles are required. For tasks with a higher risk

of splashing, a face shield should be worn in addition to goggles.[7]

Hand Protection: Wear nitrile rubber gloves. It is advisable to double-glove, especially for

prolonged handling, as nitrile gloves may have poor compatibility with some halogenated
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solvents.[4] Always consult the glove manufacturer's compatibility chart.

Body Protection: A fully buttoned, long-sleeved laboratory coat must be worn to protect skin

and clothing.[1][4]

Footwear: Closed-toe shoes are required at all times in the laboratory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b069860?utm_src=pdf-custom-synthesis
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.nrc.gov/docs/ml1930/ML19304A629.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/PRTM-5_web.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://tigerweb.towson.edu/ladon/safeorg.htm
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b069860#personal-protective-equipment-for-handling-methyl-2-fluoro-3-oxopentanoate
https://www.benchchem.com/product/b069860#personal-protective-equipment-for-handling-methyl-2-fluoro-3-oxopentanoate
https://www.benchchem.com/product/b069860#personal-protective-equipment-for-handling-methyl-2-fluoro-3-oxopentanoate
https://www.benchchem.com/product/b069860#personal-protective-equipment-for-handling-methyl-2-fluoro-3-oxopentanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b069860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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